Cas no 3521-91-3 (hept-1-en-4-ol)

hept-1-en-4-ol structure
hept-1-en-4-ol structure
Product Name:hept-1-en-4-ol
CAS No:3521-91-3
MF:C7H14O
MW:114.185462474823
MDL:MFCD00021933
CID:84772
PubChem ID:19040
Update Time:2025-04-18

hept-1-en-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Hepten-4-ol
    • hept-1-en-4-ol
    • 1-propylbut-3-en-1-ol
    • 4-hydroxyhept-1-ene
    • EINECS 222-535-0
    • Hept-1-ene-4-ol
    • EN300-1700081
    • CS-0236276
    • SCHEMBL336165
    • AQTUHJABKZECGA-UHFFFAOYSA-N
    • NSC 163329
    • AI3-28622
    • 3521-91-3
    • FT-0694366
    • MFCD00021933
    • NS00047854
    • NSC163329
    • DTXSID00871030
    • AS-76017
    • NSC-163329
    • AKOS009156473
    • DTXCID20818705
    • MDL： MFCD00021933
    • Inchi： 1S/C7H14O/c1-3-5-7(8)6-4-2/h3,7-8H,1,4-6H2,2H3
    • InChI Key： AQTUHJABKZECGA-UHFFFAOYSA-N
    • SMILES： OC(CC=C)CCC

Computed Properties

  • Exact Mass: 114.10400
  • Monoisotopic Mass: 114.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 59.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.8596 (estimate)
  • Melting Point: 26°C (estimate)
  • Boiling Point: 178.73°C (estimate)
  • Flash Point: 56.4°C
  • Refractive Index: 1.4350
  • PSA: 20.23000
  • LogP: 1.72350
  • Solubility: Not determined

hept-1-en-4-ol Security Information

  • Hazardous Material transportation number：UN 1987
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S16; S26; S36
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R10; R36/37/38
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes

hept-1-en-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20591-1g
1-Hepten-4-ol, 97+%
 3521-91-3 97+%
1g
 ￥465.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20591-5g
1-Hepten-4-ol, 97+%
 3521-91-3 97+%
5g
 ￥1836.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20591-25g
1-Hepten-4-ol, 97+%
 3521-91-3 97+%
25g
 ￥6953.00 2023-02-25
abcr
AB126036-1 g
1-Hepten-4-ol, 97%; .
 3521-91-3 97%
1g
 €54.80 2023-05-10
abcr
AB126036-5 g
1-Hepten-4-ol, 97%; .
 3521-91-3 97%
5g
 €103.80 2023-05-10
abcr
AB126036-25 g
1-Hepten-4-ol, 97%; .
 3521-91-3 97%
25g
 €338.00 2023-05-10
Enamine
EN300-1700081-0.05g
hept-1-en-4-ol
 3521-91-3 95%
0.05g
 $19.0 2023-09-20
Enamine
EN300-1700081-0.1g
hept-1-en-4-ol
 3521-91-3 95%
0.1g
 $19.0 2023-09-20
Enamine
EN300-1700081-0.25g
hept-1-en-4-ol
 3521-91-3 95%
0.25g
 $19.0 2023-09-20
Enamine
EN300-1700081-0.5g
hept-1-en-4-ol
 3521-91-3 95%
0.5g
 $19.0 2023-09-20

hept-1-en-4-ol Related Literature

Related Categories

3521-91-3 (hept-1-en-4-ol) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd